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Compound of Interest

Compound Name: 3-(4-Chlorophenoxy)benzaldehyde

Cat. No.: B1330902 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 3-(4-Chlorophenoxy)benzaldehyde (CAS No. 69770-20-3). Adherence to these

procedures is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Chemical Properties
3-(4-Chlorophenoxy)benzaldehyde is a halogenated aromatic aldehyde.[1] It is crucial to

understand its physical and chemical properties to handle it safely.

Property Value

CAS Number 69770-20-3[1][2][3][4]

Molecular Formula C13H9ClO2[1][2][4]

Molecular Weight 232.66 g/mol [1][4]

Boiling Point 125 °C at 0.1 mmHg[2]

Density 1.213 g/mL at 25 °C[2]

Flash Point >230 °F (>110 °C)[2]

GHS Hazard Statements:
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H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H317: May cause an allergic skin reaction.

H411: Toxic to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate exposure risks. The following table

outlines the required PPE for handling 3-(4-Chlorophenoxy)benzaldehyde.
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Body Area Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Given that it is

an aromatic aldehyde, natural

rubber gloves may offer fair

protection, but nitrile provides

broader chemical resistance.

[5] For prolonged contact,

consider double-gloving or

using thicker, heavy-duty

gloves. Always inspect gloves

for tears or punctures before

use.

Eyes/Face
Safety glasses with side

shields and a face shield

Standard safety glasses are

the minimum requirement.[6]

However, due to the severe

eye irritation hazard, a face

shield worn over safety

glasses is strongly

recommended, especially

when handling larger

quantities or when there is a

splash risk.[6][7]

Body Laboratory coat

A standard laboratory coat is

required to protect against skin

contact.[6] For tasks with a

higher risk of splashes or

spills, a chemically resistant

apron over the lab coat is

advised.

Respiratory Use in a well-ventilated area or

with a respirator

All handling should occur in a

certified chemical fume hood to

minimize inhalation of dust or

vapors.[8] If a fume hood is not
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available or if engineering

controls are insufficient, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[7][9]

Feet Closed-toe shoes

Shoes that fully cover the feet

are required in the laboratory

at all times to protect from

spills.[6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of 3-(4-
Chlorophenoxy)benzaldehyde.

3.1. Preparation:

Hazard Review: Before beginning work, review the Safety Data Sheet (SDS) for 3-(4-
Chlorophenoxy)benzaldehyde.[8][10]

Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at the

appropriate working height.

PPE Inspection: Don and inspect all required PPE as detailed in the table above.

Spill Kit Accessibility: Confirm that a spill kit containing absorbent materials suitable for

organic compounds is readily accessible.

3.2. Handling:

Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the

fume hood to prevent the release of dust.[8] Use spark-proof tools for transfers.[8]

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.
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Heating: If heating is required, use a controlled heating source such as a heating mantle or a

sand bath. Avoid open flames.

Cross-Contamination Prevention: Keep containers of 3-(4-Chlorophenoxy)benzaldehyde
sealed when not in use.[11]

3.3. Post-Handling:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

(e.g., isopropanol or ethanol) followed by soap and water.

PPE Removal: Remove gloves and lab coat before leaving the laboratory. Wash hands

thoroughly with soap and water after handling.[11]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

4.1. Waste Segregation:

Solid Waste: Collect any solid 3-(4-Chlorophenoxy)benzaldehyde waste in a dedicated,

labeled, and sealed container.

Liquid Waste: Solutions containing 3-(4-Chlorophenoxy)benzaldehyde should be collected

in a labeled, sealed container designated for halogenated organic waste.

Contaminated Materials: Used gloves, weigh boats, and other contaminated disposable

materials should be placed in a sealed bag or container and disposed of as hazardous

waste.[11]

4.2. Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "3-(4-Chlorophenoxy)benzaldehyde," and the associated hazards (e.g.,

"Toxic," "Irritant").
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Storage: Store waste containers in a designated satellite accumulation area away from

incompatible materials.

Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Do not pour this chemical down the drain.[12]

Emergency Procedures
Emergency Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[8][10]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[2] Seek

immediate medical attention.[10]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[8][10]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[8]

Spill

Evacuate the area. Wearing appropriate PPE,

cover the spill with an inert absorbent material.

Collect the absorbed material into a sealed

container for disposal.[12] Ventilate the area.

For large spills, contact your institution's EHS

office.

Visual Workflow for Handling 3-(4-
Chlorophenoxy)benzaldehyde
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Workflow for Safe Handling of 3-(4-Chlorophenoxy)benzaldehyde
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Caption: A flowchart outlining the key procedural steps for safely handling 3-(4-
Chlorophenoxy)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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